Cas no 1260379-34-7 (2-(2,2-Difluoroethoxy)-5-nitroaniline)

• Product Name: 2-(2,2-Difluoroethoxy)-5-nitroaniline
• CAS No: 1260379-34-7
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• MDL: MFCD18262376
• CID: 4691683
• PubChem ID: 50896765
• Update Time: 2025-10-29

2-(2,2-Difluoroethoxy)-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoroethoxy)-5-nitroaniline
• 2-(2,2-difluoroethoxy)-5-nitrophenylamine
• SBB073612
• STL415018
• ST45256100
• 2-(2,2-Difluoroethoxy)-5-nitroaniline

• MDL： MFCD18262376
• Inchi： 1S/C8H8F2N2O3/c9-8(10)4-15-7-2-1-5(12(13)14)3-6(7)11/h1-3,8H,4,11H2
• InChI Key： KKJMEDANBJCANM-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: 2.3
• Topological Polar Surface Area: 81.1

Additional information on 2-(2,2-Difluoroethoxy)-5-nitroaniline

Introduction to 2-(2,2-Difluoroethoxy)-5-nitroaniline (CAS No. 1260379-34-7)

2-(2,2-Difluoroethoxy)-5-nitroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1260379-34-7, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both nitro and fluoro substituents, which are known to modulate the electronic properties and biological activity of the parent aromatic ring. The structural features of this compound make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The nitro group at the 5-position of the aniline ring introduces a strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. This modification is often employed to enhance the metabolic stability and binding interactions with biological targets. On the other hand, the 2,2-difluoroethoxy group provides additional electronic and steric effects that can fine-tune the pharmacokinetic properties of the compound. The combination of these substituents makes 2-(2,2-Difluoroethoxy)-5-nitroaniline a versatile scaffold for designing molecules with tailored biological activities.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their unique physicochemical properties and potential therapeutic benefits. The fluorine atom is known to improve lipophilicity, metabolic stability, and oral bioavailability of drug candidates. Furthermore, fluorine substitution can alter the conformational flexibility and binding mode of molecules, leading to enhanced efficacy and reduced side effects. The presence of multiple fluorine atoms, as in 2-(2,2-Difluoroethoxy)-5-nitroaniline, can further enhance these effects, making it an attractive candidate for further investigation.

One of the most compelling aspects of 2-(2,2-Difluoroethoxy)-5-nitroaniline is its potential application in the development of anticancer agents. Nitroaromatic compounds have long been studied for their chemotherapeutic properties, and modifications such as fluorination have been shown to enhance their potency and selectivity. Recent studies have demonstrated that fluorinated nitroaromatics can exhibit significant cytotoxicity against various cancer cell lines by inhibiting key enzymes involved in tumor growth and proliferation. The structural motif of 2-(2,2-Difluoroethoxy)-5-nitroaniline suggests that it may interfere with critical biological pathways by binding to specific targets within cancer cells.

Another area where CAS No. 1260379-34-7 has shown promise is in antimicrobial research. The nitro group is known to exhibit broad-spectrum antimicrobial activity by disrupting bacterial cell membranes and inhibiting essential metabolic processes. The addition of fluoro substituents can further enhance this activity by improving membrane penetration and reducing bacterial resistance. Preliminary studies have indicated that derivatives of 2-(2,2-Difluoroethoxy)-5-nitroaniline may possess significant antibacterial and antifungal properties, making them valuable candidates for developing new antimicrobial agents.

The synthesis of CAS No. 1260379-34-7 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of both nitro and fluoro groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization of the aromatic ring. These methods allow for the introduction of complex substituents while maintaining structural integrity.

In conclusion, CAS No. 1260379-34-7, or 2-(2,2-Difluoroethoxy)-5-nitroaniline, represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents with applications in oncology and antimicrobial therapy. Further studies are warranted to fully elucidate its biological activity and explore its potential as a lead compound for drug development.